Cas no 1044743-97-6 (1H-Indole, 7-bromo-6-methoxy-)

• Product Name: 1H-Indole, 7-bromo-6-methoxy-
• CAS No: 1044743-97-6
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4821420
• Update Time: 2025-11-01

1H-Indole, 7-bromo-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-6-METHOXY-1H-INDOLE
• 1H-Indole, 7-bromo-6-methoxy-
• 1h-indole,7-bromo-6-methoxy-

• Inchi： 1S/C9H8BrNO/c1-12-7-3-2-6-4-5-11-9(6)8(7)10/h2-5,11H,1H3
• InChI Key： PUZVAJFZUVRHEB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=CNC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.7
• Topological Polar Surface Area: 25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole, 7-bromo-6-methoxy-

Introduction to 1H-Indole, 7-bromo-6-methoxy- (CAS No. 1044743-97-6) and Its Emerging Applications in Chemical Biology

1H-Indole, 7-bromo-6-methoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 1044743-97-6, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both bromo and methoxy substituents on the indole core enhances its reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

The structural features of 1H-Indole, 7-bromo-6-methoxy- make it particularly interesting for medicinal chemists. The bromine atom at the 7-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or amino groups. Meanwhile, the methoxy group at the 6-position can serve as a site for hydrogen bonding interactions or participate in electronic modulation of the molecule. These attributes have positioned this compound as a key intermediate in the development of targeted therapeutics.

In recent years, there has been a surge in research focused on indole derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The indole scaffold is well-documented for its role in modulating biological pathways, particularly through interaction with transcription factors and signaling molecules. For instance, indole derivatives have been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses.

One of the most compelling aspects of 1H-Indole, 7-bromo-6-methoxy- is its utility in generating structurally diverse analogs through strategic modifications. Researchers have leveraged this compound to develop small molecules that exhibit potent activity against specific biological targets. A notable example comes from studies on indole-based inhibitors of bromodomain and extra-terminal (BET) proteins, which are implicated in various cancers. By incorporating the bromo and methoxy groups into the indole core, scientists have been able to fine-tune the binding affinity and selectivity of these inhibitors.

The methoxy group at position 6 also plays a crucial role in influencing the pharmacokinetic properties of indole derivatives. Methoxy substitution can enhance metabolic stability while simultaneously improving solubility, which are critical factors for drug candidates. This balance is particularly important in oral formulations where poor solubility or rapid degradation can limit bioavailability. Additionally, the methoxy group can participate in favorable interactions with biological targets, thereby enhancing binding affinity.

Recent advancements in computational chemistry have further accelerated the design and optimization of indole-based compounds like 1H-Indole, 7-bromo-6-methoxy-. Molecular modeling techniques allow researchers to predict how structural modifications will affect binding interactions with proteins or enzymes. This approach has been instrumental in identifying lead compounds that require minimal further optimization before entering preclinical testing.

The bromo substituent at position 7 offers another layer of versatility for medicinal chemists. Transition-metal-catalyzed cross-coupling reactions are among the most powerful tools for introducing aryl groups into organic molecules. By employing palladium or nickel catalysts, researchers can efficiently transform the bromine atom into various aryl moieties, including phenyl rings containing electron-withdrawing or electron-donating substituents. Such modifications can dramatically alter the pharmacological profile of indole derivatives.

In clinical settings, compounds derived from 1H-Indole, 7-bromo-6-methoxy- have shown promise as scaffolds for developing treatments against neurological disorders. Indole derivatives interact with neurotransmitter receptors and ion channels, making them candidates for addressing conditions such as Alzheimer's disease and Parkinson's disease. The ability to modify both bromo and methoxy positions allows for precise tuning of these interactions to maximize therapeutic efficacy while minimizing side effects.

The synthesis of 1H-Indole, 7-bromo-6-methoxy- typically involves multi-step organic transformations starting from commercially available precursors like tryptophan or anthranilic acid derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as catalytic hydrogenation and regioselective halogenation are commonly employed to construct the desired indole core with appropriate substituents.

The growing interest in 1H-Indole, 7-bromo-6-methoxy- has also spurred innovation in synthetic route optimization. Continuous flow chemistry has emerged as a powerful alternative to traditional batch processing due to its efficiency and scalability. By integrating reaction steps into a single apparatus connected by tubing or pipes rather than separate vessels connected by valves and pumps continuous flow systems reduce solvent waste improve reproducibility while enabling higher throughput production.

Ethical considerations are paramount when developing new therapeutic agents based on compounds like 1H-Indole, 7-bromo-6-methoxy. Ensuring that synthetic processes minimize environmental impact while adhering to regulatory standards is essential for sustainable drug development practices throughout industry lifecycle management framework ensures responsible stewardship resources contribute positive outcomes society long term basis